Cas no 1181674-17-8 (2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide)

• Product Name: 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide
• CAS No: 1181674-17-8
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 2161807
• Update Time: 2025-10-11

2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(4-chloro-benzyl)-n-cyclopropyl-acetamide
• 2-Amino-N-(4-chlorobenzyl)-N-cyclopropylacetamide
• AM90953
• 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide

• Inchi： 1S/C12H15ClN2O/c13-10-3-1-9(2-4-10)8-15(11-5-6-11)12(16)7-14/h1-4,11H,5-8,14H2
• InChI Key： ZOOPETOOPWTQHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C(CN)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide

2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide (CAS No. 1181674-17-8): A Comprehensive Overview

The compound 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide, identified by the CAS registry number 1181674-17-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a central acetamide group with substituents that include an amino group, a chlorobenzyl group, and a cyclopropyl group. These substituents contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide in the context of enzyme inhibition and drug design. Researchers have explored its ability to interact with various biological targets, such as kinases and proteases, which are critical in disease pathways. The chlorobenzyl group, in particular, has been shown to enhance the compound's binding affinity to certain receptors, making it a promising candidate for therapeutic interventions.

The synthesis of CAS No. 1181674-17-8 involves a multi-step process that typically begins with the preparation of the cyclopropylamine derivative. This is followed by acetylation and subsequent coupling reactions to introduce the chlorobenzyl group. The optimization of these steps has been a focus of recent research, with scientists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under neutral pH but undergoes hydrolysis in strongly acidic or basic environments.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit COX-2 enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary animal studies suggest that it may possess anti-tumor properties by modulating signaling pathways involved in cancer cell proliferation.

Another area of interest is the exploration of CAS No. 1181674-17-8 as a lead compound for the development of antibiotics. Its unique structure allows for interactions with bacterial membrane components, potentially disrupting cellular integrity. Researchers are currently investigating its efficacy against multidrug-resistant bacterial strains, which remain a significant global health challenge.

In conclusion, 2-Amino-N-(4-chloro-benzyl)-N-cyclopropyl-acetamide (CAS No. 1181674-17-8) stands out as a versatile molecule with wide-ranging applications in medicinal chemistry. Its structural features, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable tool in the quest for novel therapeutic agents.